Cas no 13757-83-0 (3-(decanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate)

• Product Name: 3-(decanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• CAS No: 13757-83-0
• MF: C₁₈H₃₈NO₇P
• MW: 411.470587253571
• CID: 1244643
• PubChem ID: 192891
• Update Time: 2025-04-20

3-(decanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 3-(decanoyloxy)-2-hydroxypropyl 2-(trimethylammonio)ethyl phosphate
• ethanaminium, 2-[[hydroxy[2-hydroxy-3-[(1-oxodecyl)oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• (3-decanoyloxy-2-hydroxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• CHEMBL114608
• 3-(Decanoyloxy)-2-hydroxypropyl 2-(trimethylazaniumyl)ethyl phosphate
• 2-((Hydroxy(2-hydroxy-3-((1-oxodecyl)oxy)propoxy)phosphinyl)oxy)-N,N,N-trimethylethanaminium, hydroxide, inner salt
• 1-Capryl-2-hydroxy-SN-glycero-3-phosphochoine
• 1-O-Decylpropanediyl-3-phosphorylcholine
• SCHEMBL9015289
• DTXSID30929836
• We-205
• LPC 10:0
• 13757-83-0

• Inchi： 1S/C18H38NO7P/c1-5-6-7-8-9-10-11-12-18(21)24-15-17(20)16-26-27(22,23)25-14-13-19(2,3)4/h17,20H,5-16H2,1-4H3
• InChI Key： SECPDKKEUKDCPG-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 411.23858955g/mol
• Monoisotopic Mass: 411.23858955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų